Cas no 1443341-73-8 (5-(4-bromophenyl)-1,2-difluoro-3-methoxybenzene)

• Product Name: 5-(4-bromophenyl)-1,2-difluoro-3-methoxybenzene
• CAS No: 1443341-73-8
• MF: C₁₃H₉BrF₂O
• MW: 299.110769987106
• MDL: MFCD14582769
• CID: 5150886
• Update Time: 2026-03-03

5-(4-bromophenyl)-1,2-difluoro-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromophenyl)-1,2-difluoro-3-methoxybenzene

• MDL： MFCD14582769
• Inchi： 1S/C13H9BrF2O/c1-17-12-7-9(6-11(15)13(12)16)8-2-4-10(14)5-3-8/h2-7H,1H3
• InChI Key： SHOFUDLXPAZQLD-UHFFFAOYSA-N
• SMILES： C1(F)=CC(C2=CC=C(Br)C=C2)=CC(OC)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Additional information on 5-(4-bromophenyl)-1,2-difluoro-3-methoxybenzene

Comprehensive Overview of 5-(4-bromophenyl)-1,2-difluoro-3-methoxybenzene (CAS No. 1443341-73-8)

5-(4-bromophenyl)-1,2-difluoro-3-methoxybenzene (CAS No. 1443341-73-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated difluoromethoxy benzene derivative is characterized by its unique structural features, including a 4-bromophenyl group and difluoro-methoxy substitutions, which contribute to its potential applications in drug discovery and advanced material synthesis. The compound's molecular formula is C₁₃H₉BrF₂O, with a molecular weight of 299.11 g/mol.

In recent years, researchers have focused on halogenated aromatic compounds like 5-(4-bromophenyl)-1,2-difluoro-3-methoxybenzene due to their versatile reactivity patterns. The presence of both bromine and fluorine atoms makes this compound particularly interesting for Suzuki coupling reactions and other cross-coupling methodologies that are frequently searched in academic databases. These reactions are crucial for constructing complex molecular architectures in medicinal chemistry, answering common search queries about "building blocks for drug development."

The compound's methoxy group at the 3-position and difluoro substitution at the 1,2-positions create an electron-rich aromatic system that influences its physicochemical properties. This structural arrangement has been explored in studies related to liquid crystal materials and organic semiconductors, addressing trending topics in materials science forums. The 4-bromophenyl moiety serves as an excellent handle for further functionalization, making it valuable for researchers investigating "customizable aromatic intermediates."

From a synthetic chemistry perspective, CAS 1443341-73-8 represents an important fluorinated building block for designing molecules with enhanced bioavailability and metabolic stability. The strategic incorporation of fluorine atoms aligns with current pharmaceutical industry trends toward fluorinated drug candidates, a subject frequently queried in chemical patent searches. Its crystalline form and purity specifications (typically >97% by HPLC) make it suitable for precise synthetic applications.

Thermal analysis of 5-(4-bromophenyl)-1,2-difluoro-3-methoxybenzene reveals stability up to 200°C, making it compatible with various high-temperature reactions. This property, combined with its moderate solubility in common organic solvents like DCM and THF, addresses practical concerns often raised in chemical synthesis forums. The compound's lipophilicity parameters (calculated LogP ≈ 3.2) suggest potential membrane permeability, relevant to discussions about "structure-property relationships" in drug design.

In material science applications, the π-conjugated system of this bromo-fluoro compound has shown promise in organic electronic devices. Its ability to participate in charge-transfer complexes responds to growing interest in "non-fullerene acceptors" for photovoltaic applications. The methoxy-bromophenyl combination creates dipole moments that can influence molecular packing in thin films, a topic frequently explored in advanced materials research.

Spectroscopic characterization of 1443341-73-8 reveals distinctive signals: ¹H NMR shows aromatic protons between 7.2-7.8 ppm, while the methoxy group appears as a singlet near 3.9 ppm. ¹⁹F NMR displays characteristic doublets for the difluoro substituents, providing clear verification methods that answer common analytical chemistry questions. These spectral features are crucial for quality control in synthetic workflows.

The commercial availability of 5-(4-bromophenyl)-1,2-difluoro-3-methoxybenzene through specialty chemical suppliers has facilitated its adoption in various research programs. Current literature suggests its utility in developing kinase inhibitors and GPCR modulators, aligning with popular searches about "targeted drug discovery." Its structural motifs appear in several patent applications for therapeutic agents, particularly in central nervous system disorders.

Environmental and handling studies indicate that CAS 1443341-73-8 requires standard laboratory precautions, similar to other brominated aromatics. Proper storage conditions (2-8°C under inert atmosphere) and handling procedures are frequently discussed in chemical safety forums, emphasizing the importance of material safety data sheets (MSDS) for research compounds.

Future research directions for this compound may explore its potential in catalysis and supramolecular chemistry, areas generating substantial academic interest. The combination of halogen bonding (from bromine) and hydrogen bonding (from methoxy) capabilities makes it a candidate for designing functional molecular assemblies, addressing queries about "multi-modal molecular recognition."